Cas no 7216-56-0 ((E,Z)-2,6-dimethylocta-2,4,6-triene)

(E,Z)-2,6-dimethylocta-2,4,6-triene structure

7216-56-0 structure

Product Name:(E,Z)-2,6-dimethylocta-2,4,6-triene

CAS No:7216-56-0

Molecular Formula:C₁₀H₁₆

Molecular Weight:136.23404

CID:1753349

PubChem ID:5371125

(E,Z)-2,6-dimethylocta-2,4,6-triene Properties

Names and Identifiers

- (E,Z)-2,6-dimethylocta-2,4,6-triene
- (4E,6Z)-2,6-dimethylocta-2,4,6-triene
- ALLOOCIMENE B
- Neo-allo-ocimene
- 7216-56-0
- EINECS 230-603-6
- 2,6-dimethyl-octa-2,4trans,6cis-triene
- Q27268144
- UNII-7E8T33HY3A
- (4E,6Z)-allo-Ocimene
- CHEBI:144704
- 4-trans,6-cis-Allocimene
- Alloocimene, (4E,6Z)-
- GQVMHMFBVWSSPF-DAIHKBMKSA-
- 2,4,6-Octatriene, 2,6-dimethyl-, (4E,6Z)-
- ALLOCIMENE, 4E,6Z-
- 2,4,6-Octatriene, 2,6-dimethyl-, (E,Z)-
- NSC406263
- InChI=1/C10H16/c1-5-10(4)8-6-7-9(2)3/h5-8H,1-4H3/b8-6+,10-5-
- GQVMHMFBVWSSPF-DAIHKBMKSA-N
- DTXSID601032028
- (4Z,6Z)-alloocimene
- Neo-alloocimene
- (E,Z)-Allo-Ocimene
- (4E,6Z)-alloocimene
- 7E8T33HY3A
- (4E,6Z)-2,6-Dimethyl-2,4,6-octatriene
- NEO-ALLOOCIMENE, STAB.
- (E,Z)-2,6-Dimethylocta-2,4,6-triene
- +Expand
- InChIKey： GQVMHMFBVWSSPF-DAIHKBMKSA-N
- Inchi： InChI=1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5-8H,1-4H3/b8-6+,10-5-
- SMILES： CC=C(C)C=CC=C(C)C

Computed Properties

Exact Mass: 136.12528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 136.125200510g/mol
Heavy Atom Count: 10
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0
Refractive Index: n20/D 1.546
Boiling Point: 196-198 °C
Melting Point: -20.6°C
Flash Point: 38 °C
Density: 0.811 g/mL at 20 °C(lit.)

(E,Z)-2,6-dimethylocta-2,4,6-triene Synthesis

Synthetic Circuit 1

78-79-5

7216-56-0

123-35-3

13877-91-3

138-86-3

Reaction Conditions

1.1R:Isopentadiene, C:192572-52-4, C:Ni acetylacetonate, S:PhMe, 1 h, rt; -10 - -5°C
1.2R:Al(i-Bu)3, 30 min, -10 - -5°C; 30 min, -10°C
1.31 h, -10 - 10°C; 8 h, 36-42°C
1.4R:HCl, S:H2O, 15-20°C

Reference

: Pyrylium salts with long alkyl substituents. 11. Pyridines with long alkyl substituents as ligands in oligomerization of isoprene

By Bogatian, Mariana Viorica et al, Revue Roumaine de Chimie, 2006, 51(7-8), 735-741

(E,Z)-2,6-dimethylocta-2,4,6-triene Preparation Products

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7216-56-0 ((E,Z)-2,6-dimethylocta-2,4,6-triene) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:7216-56-0)NEO-ALLOOCIMENE, STAB.

Purity:99.9%

Quantity:200kg

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